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Compound of Interest

Compound Name: Fumarate hydratase-IN-1

Cat. No.: B1139325 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing Fumarate hydratase-IN-1
as a potent inhibitor of fumarate hydratase (FH) and for measuring the enzyme's activity. The

protocols are intended for use in basic research, drug discovery, and cancer metabolism

studies.

Introduction to Fumarate Hydratase and its Inhibitor
Fumarate hydratase (FH), also known as fumarase, is a key enzyme in the Krebs cycle,

catalyzing the reversible hydration of fumarate to L-malate.[1][2] It exists in both mitochondrial

and cytosolic isoforms, playing a crucial role in cellular energy metabolism and the metabolism

of amino acids and fumarate.[2][3] Dysregulation of FH activity is associated with several

diseases, including a rare and aggressive form of kidney cancer, Hereditary Leiomyomatosis

and Renal Cell Cancer (HLRCC).[3][4][5]

Fumarate hydratase-IN-1 is a cell-permeable inhibitor of fumarate hydratase.[6][7] It has

demonstrated antiproliferative activity against a variety of cancer cell lines, with its cytotoxic

effects being particularly pronounced under glucose-deprived conditions.[5][8] This makes it a

valuable tool for studying the metabolic vulnerabilities of cancer cells and for the development

of novel therapeutic strategies.
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Quantitative Data Summary
The following tables summarize the key quantitative data for Fumarate hydratase-IN-1 and a

typical colorimetric fumarate hydratase activity assay.

Table 1: Fumarate Hydratase-IN-1 Properties and Efficacy

Parameter Value Reference

Mean IC50 2.2 µM [6][9]

Cell Line Examples
SW620, ACHN, HCT-116,

PC3, SK-MEL-28
[6][8][9]

Mechanism of Action
Inhibition of Fumarate

Hydratase
[6]

Cell Permeability Yes [6][7]

Solubility (in DMSO) ≥ 50 mg/mL [9]

Table 2: Typical Fumarate Hydratase Activity Assay Parameters

Parameter Value/Range Reference

Assay Principle
NADH-coupled enzymatic

reaction
[10]

Detection Method
Colorimetric (Absorbance at

565 nm or 450 nm)
[10][11]

Linear Detection Range 0.4 to 70 U/L [10]

Incubation Time 10 - 60 minutes [10][11]

Temperature 25°C or 37°C [10]

Signaling Pathway and Experimental Workflow
Diagrams
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Fumarate Hydratase Signaling Pathway in Cancer
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Caption: Fumarate hydratase inhibition leads to fumarate accumulation, HIF-1α stabilization,

and oncogenic signaling.

Experimental Workflow for Fumarate Hydratase Activity Assay
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Sample & Reagent Preparation Assay Execution

Data Acquisition & Analysis

Prepare Sample
(Cell Lysate, Tissue Homogenate)

Prepare Working Reagent
(Assay Buffer, Enzymes, Substrate, NAD/MTT)

Pipette H2O, Calibrator,
and Samples into 96-well plate

Add Working Reagent (WR)
to all wells

Incubate at 25°C or 37°C

Read Absorbance (OD)
at 565 nm (Time 1)

Read Absorbance (OD)
at 565 nm (Time 2)

Calculate ΔOD and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fumarase Activity Assay Kit (Colorimetric) (ab196992) | Abcam [abcam.com]

2. Fumarase - Wikipedia [en.wikipedia.org]

3. Fumarate hydratase (FH) and cancer: a paradigm of oncometabolism - PMC
[pmc.ncbi.nlm.nih.gov]

4. Fumarate hydratase-deficient renal cell carcinoma cells respond to asparagine by
activation of the unfolded protein response and stimulation of the hexosamine biosynthetic

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1139325?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139325?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/products/assay-kits/fumarase-activity-assay-kit-colorimetric-ab196992
https://en.wikipedia.org/wiki/Fumarase
https://pmc.ncbi.nlm.nih.gov/articles/PMC10645937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10645937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7397616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7397616/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathway - PMC [pmc.ncbi.nlm.nih.gov]

5. pubs.acs.org [pubs.acs.org]

6. medchemexpress.com [medchemexpress.com]

7. Fumarate hydratase-IN-1 | Mitochondrial Metabolism | TargetMol [targetmol.com]

8. caymanchem.com [caymanchem.com]

9. file.medchemexpress.com [file.medchemexpress.com]

10. bioassaysys.com [bioassaysys.com]

11. assaygenie.com [assaygenie.com]

To cite this document: BenchChem. [Application Notes and Protocols: Fumarate Hydratase
Activity Assay with Fumarate Hydratase-IN-1]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1139325#fumarate-hydratase-activity-assay-with-
fumarate-hydratase-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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